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Compound of Interest

Compound Name: XY028-140

Cat. No.: B10824900 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper

Handling and Disposal of the PROTAC CDK4/6 Degrader XY028-140.

This document provides crucial safety and logistical information for the handling and disposal

of XY028-140, a potent and selective proteolysis-targeting chimera (PROTAC) designed to

degrade Cyclin-Dependent Kinase 4 and 6 (CDK4/6). Adherence to these guidelines is

essential for ensuring laboratory safety and minimizing environmental impact.

Immediate Safety and Logistical Information
XY028-140 is a bioactive molecule that functions as a CDK4/6 inhibitor and degrader, and

therefore should be handled with care as a potentially hazardous compound.[1][2] While a

specific Safety Data Sheet (SDS) for XY028-140 was not publicly available in the search

results, general procedures for handling cytotoxic and bioactive research compounds should

be strictly followed.[1][2][3] All personnel must be trained in the handling of such materials and

be familiar with the emergency procedures of their institution.

Personal Protective Equipment (PPE):

When handling XY028-140 in solid or solution form, the following minimum PPE is required:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is

recommended.
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Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A fully buttoned lab coat must be worn.

Respiratory Protection: For operations that may generate aerosols or fine dust, a properly

fitted respirator (e.g., N95) is recommended.

Storage and Stability:

Proper storage is critical to maintain the integrity of XY028-140.

Form Storage Temperature Duration

Lyophilized Powder -20°C (desiccated) 36 months

In Solution -20°C 1 month

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot

solutions upon preparation.

Operational and Disposal Plan
Waste Segregation and Disposal:

All materials that come into contact with XY028-140 are to be considered hazardous waste.

This includes, but is not limited to:

Unused or expired compound

Contaminated PPE (gloves, etc.)

Labware (pipette tips, tubes, flasks)

Cleaning materials from spills

This waste must be segregated from general laboratory trash and disposed of in clearly labeled

hazardous waste containers.[1][2][3] Disposal procedures must comply with local, state, and
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federal regulations for hazardous chemical waste.[4] It is prohibited to dispose of this chemical

waste by flushing it down the sink.[3]

Spill Management:

In the event of a spill, the area should be immediately secured. Personnel cleaning the spill

must wear appropriate PPE. The spill should be absorbed with an inert material (e.g.,

vermiculite, sand) and collected into a sealed, labeled hazardous waste container. The area

should then be decontaminated.

Quantitative Data Summary
The following table summarizes key quantitative data for XY028-140.

Property Value Notes

Molecular Formula C39H40N10O7

Molecular Weight 760.80 g/mol

IC50 (CDK4/cyclin D1) 0.38 nM In vitro kinase assay

IC50 (CDK6/cyclin D1) 0.28 nM In vitro kinase assay

Solubility (in vivo formulation) 0.56 mg/mL (0.74 mM)
In 10% DMSO + 40% PEG300

+ 5% Tween-80 + 45% Saline

Experimental Protocols
In Vitro Cell Treatment:

This protocol is based on studies using A375 melanoma and T47D breast cancer cells.[5]

Cell Culture: Culture A375 or T47D cells in appropriate media and conditions until they reach

the desired confluency.

Stock Solution Preparation: Prepare a stock solution of XY028-140 in DMSO.
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Treatment: Treat the cells with the desired concentration of XY028-140 (e.g., 0.3 µM or 1

µM) by diluting the stock solution in the cell culture medium.

Incubation: Incubate the cells for the specified duration (e.g., 24 hours).

Analysis: Following incubation, cells can be harvested for downstream analysis such as

Western blotting to assess CDK4/6 protein levels.

In Vivo Formulation Preparation:

The following protocol yields a 0.56 mg/mL suspended solution suitable for oral or

intraperitoneal injection.[5]

Initial Dissolution: Prepare a 5.6 mg/mL stock solution of XY028-140 in DMSO.

Vehicle Preparation: In a sterile tube, add 400 µL of PEG300.

Mixing: Add 100 µL of the XY028-140 DMSO stock solution to the PEG300 and mix

thoroughly.

Emulsification: Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Final Dilution: Add 450 µL of saline (0.9% NaCl in sterile water) to bring the final volume to 1

mL. Mix well. Ultrasonic treatment may be used to aid dissolution if precipitation occurs.
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Click to download full resolution via product page

Caption: Signaling pathway of XY028-140 mediated CDK4/6 degradation.
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Caption: General experimental workflow for XY028-140.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. acewaste.com.au [acewaste.com.au]

2. danielshealth.ca [danielshealth.ca]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10824900?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824900?utm_src=pdf-body
https://www.benchchem.com/product/b10824900?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824900?utm_src=pdf-body
https://www.benchchem.com/product/b10824900?utm_src=pdf-custom-synthesis
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. benchchem.com [benchchem.com]

4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for XY028-
140]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824900#xy028-140-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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